N-(2,5-dimethylphenyl)-4-[6-(furan-2-yl)pyridazin-3-yl]piperazine-1-carboxamide

• IUPAC Name: N-(2,5-dimethylphenyl)-4-[6-(furan-2-yl)pyridazin-3-yl]piperazine-1-carboxamide
• InChI: InChI=1S/C21H23N5O2/c1-15-5-6-16(2)18(14-15)22-21(27)26-11-9-25(10-12-26)20-8-7-17(23-24-20)19-4-3-13-28-19/h3-8,13-14H,9-12H2,1-2H3,(H,22,27)
• InChI Key: FQPGEJZQIVKMTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)N2CCN(CC2)C3=NN=C(C=C3)C4=CC=CO4
• Molecular Formula: C21H23N5O2
• Molecular Weight: 377.4 g/mol

Description

N-(2,5-dimethylphenyl)-4-[6-(furan-2-yl)pyridazin-3-yl]piperazine-1-carboxamide (NDPFPC) is a new synthetic compound that has been studied for its potential applications in scientific research. NDPFPC is a piperazine-based compound, composed of a piperazine ring connected to a carboxamide group. This compound has been found to have a variety of biochemical and physiological effects, as well as a number of advantages and limitations for use in lab experiments.

Scientific Research Applications

N-(2,5-dimethylphenyl)-4-[6-(furan-2-yl)pyridazin-3-yl]piperazine-1-carboxamide has a variety of potential applications in scientific research. It has been studied for its potential use as a drug target, as it has been found to interact with a variety of proteins and enzymes. N-(2,5-dimethylphenyl)-4-[6-(furan-2-yl)pyridazin-3-yl]piperazine-1-carboxamide has also been studied for its potential use as an inhibitor of enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes. Additionally, N-(2,5-dimethylphenyl)-4-[6-(furan-2-yl)pyridazin-3-yl]piperazine-1-carboxamide has been studied for its potential use as an anti-cancer agent, as it has been found to inhibit the growth of cancer cells in vitro.

Mechanism of Action

The exact mechanism of action of N-(2,5-dimethylphenyl)-4-[6-(furan-2-yl)pyridazin-3-yl]piperazine-1-carboxamide is not yet fully understood. However, it is believed to interact with a variety of proteins and enzymes, including cytochrome P450 enzymes, which are involved in the metabolism of drugs. N-(2,5-dimethylphenyl)-4-[6-(furan-2-yl)pyridazin-3-yl]piperazine-1-carboxamide is also thought to interact with other proteins and enzymes, such as those involved in cell growth and cell death, which could explain its potential anti-cancer effects.
Biochemical and Physiological Effects
N-(2,5-dimethylphenyl)-4-[6-(furan-2-yl)pyridazin-3-yl]piperazine-1-carboxamide has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells in vitro, as well as to inhibit the activity of cytochrome P450 enzymes. Additionally, N-(2,5-dimethylphenyl)-4-[6-(furan-2-yl)pyridazin-3-yl]piperazine-1-carboxamide has been found to have anti-inflammatory, antioxidant, and anti-diabetic effects.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethylphenyl)-4-[6-(furan-2-yl)pyridazin-3-yl]piperazine-1-carboxamide has a number of advantages for use in lab experiments. It is relatively simple to synthesize, and it has a variety of potential applications in scientific research. Additionally, it has a number of biochemical and physiological effects, which make it a useful tool for studying a variety of biological processes.
However, N-(2,5-dimethylphenyl)-4-[6-(furan-2-yl)pyridazin-3-yl]piperazine-1-carboxamide also has a number of limitations for use in lab experiments. It is relatively expensive to synthesize, and its exact mechanism of action is not yet fully understood. Additionally, its effects on human health and safety are not yet fully understood, so it should be used with caution in lab experiments.

Future Directions

N-(2,5-dimethylphenyl)-4-[6-(furan-2-yl)pyridazin-3-yl]piperazine-1-carboxamide has a number of potential future directions. Further research should be conducted to better understand its mechanism of action, as well as its effects on human health and safety. Additionally, further research should be conducted to explore its potential therapeutic applications, such as its potential use as an anti-cancer agent. Additionally, further research should be conducted to explore its potential use as an inhibitor of cytochrome P450 enzymes, as this could be useful for drug development. Finally, further research should be conducted to explore its potential use in other areas, such as its potential use as an anti-inflammatory or antioxidant agent.

Synthesis Methods

N-(2,5-dimethylphenyl)-4-[6-(furan-2-yl)pyridazin-3-yl]piperazine-1-carboxamide is synthesized by a two-step process. The first step involves the synthesis of the intermediate, N-(2,5-dimethylphenyl)-4-chloropiperazine-1-carboxamide (NCPC). NCPC is synthesized from the reaction of 2,5-dimethylphenylchloroformate with 4-chloropiperazine in a solvent such as acetonitrile. The second step involves the synthesis of N-(2,5-dimethylphenyl)-4-[6-(furan-2-yl)pyridazin-3-yl]piperazine-1-carboxamide from the reaction of NCPC with 6-furan-2-ylpyridazin-3-ylchloride in a solvent such as acetonitrile.